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Compound of Interest

Compound Name: N-(2-Methylphenethyl)pivalamide
Cat. No.: B8658837
Get Quote

Executive Summary & Chemical Identity

N-(2-Methylphenethyl)pivalamide is a sterically hindered amide derivative of 2-
Methylphenethylamine (2-Me-PEA). Its primary relevance in analytical chemistry lies in its
structural isomerism and potential interference with assays designed for Amphetamine and
Methamphetamine.

As a lipophilic, neutral amide, this compound presents a unique cross-reactivity profile. Unlike
its parent amine (a known amphetamine isomer), the pivalamide derivative resists enzymatic
hydrolysis and standard derivatization, potentially leading to "blind spots" in rapid screening or
specific retention time shifts in confirmatory testing.

Chemical Structure & Properties[1][2][3][4][5]
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Property Data
N-[2-(2-Methylphenyl)ethyl]-2,2-
UPAC Name diriet(hylprop);:ami;/e) !
Molecular Formula C14H21NO
Molecular Weight 219.33 g/mol
Core Scaffold Phenethylamine (PEA)
Key Substituents Z)Ar\tr:ci)(;(l:/;ethyl group (Ring); tert-Butyl group
Physical State Crystalline Solid / White Powder
Solubility High in MeOH, DMSO, EtOAc; Low in Water

Cross-Reactivity Profile: The Core Analysis

The "cross-reactivity" of N-(2-Methylphenethyl)pivalamide is best understood through two
lenses: Immunoassay Specificity (ELISA) and Mass Spectrometric Interference (GC-MS/LC-
MS).

A. Immunoassay Cross-Reactivity (ELISA)

Most commercial amphetamine immunoassays target the protonated amine group and the
phenyl ring.

 Direct Cross-Reactivity:< 1% (Negligible).

o Mechanism: The bulky pivaloyl (tert-butyl) group masks the nitrogen, neutralizing the
positive charge required for antibody binding. The steric hindrance prevents the molecule
from fitting into the binding pocket of antibodies raised against Amphetamine or
Methamphetamine.

« Indirect Cross-Reactivity (False Positive Risk):High (Conditional).

o Mechanism: If the sample undergoes aggressive acid/base hydrolysis (e.g., during
deconjugation steps for urine analysis), the amide bond may cleave, releasing 2-
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Methylphenethylamine.

o Result: 2-Methylphenethylamine is a potent cross-reactor (often 50-100% cross-reactivity)

in Amphetamine assays due to its isomeric structure.

B. Mass Spectrometric Interference (GC-MS)

In Gas Chromatography-Mass Spectrometry, N-(2-Methylphenethyl)pivalamide behaves as a
distinct, stable analyte.

« Interference Type:Retention Time Shift & Isobaric Confusion.

o It elutes significantly later than underivatized amphetamines due to increased molecular
weight (+84 Da vs parent amine).

o Critical Note: It is isomeric with other C14 amides (e.g., N-butyl-methamphetamine
derivatives or Valeryl-amphetamines), requiring precise fragmentation analysis to

distinguish.

Comparative Performance: Alternatives & Analogs

The following table contrasts N-(2-Methylphenethyl)pivalamide with its primary structural
"competitors"” in a toxicological screen.

Table 1: Comparative Analytical Metrics
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. ELISA Cross- GC-MS Base Key Fragment
Compound Relation

Reactivity Peak (m/z) lons
N-(2-
Methylphenethyl)  Target Analyte Negligible 105 105, 57, 118
pivalamide
) Isomer 100%

Amphetamine 44 44, 91, 65

(C9H13N) (Reference)
2-

Parent Amine / )
Methylphenethyl High (~50-100%) 105 105, 77,91

] Isomer

amine
Methamphetamin )

Homolog Variable 58 58, 91, 65
e
N-Acetyl-

Structural Analog  Low 44 44, 86, 91

Amphetamine

Key Differentiator: The presence of the m/z 57 (tert-butyl cation) and m/z 105 (methyl-
tropylium/methyl-benzyl cation) is diagnostic for the pivalamide derivative, distinguishing it from
acetylated amphetamines (m/z 43).

Experimental Protocols: Differentiation Strategy

To unequivocally identify N-(2-Methylphenethyl)pivalamide and distinguish it from related
compounds, follow this self-validating workflow.

Protocol A: GC-MS Differentiation (The "Pivaloyl Shift")

Objective: Confirm the presence of the pivalamide moiety vs. a standard amine.
o Sample Preparation: Extract sample (urine/blood) at pH 9.0 into Ethyl Acetate.
» Aliquot 1 (Direct Injection): Inject the underivatized extract.

o Result: N-(2-Methylphenethyl)pivalamide elutes late (approx. Rl > 1800).

o Spectrum: Look for m/z 105 (base) and m/z 57.
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» Aliquot 2 (TFA Derivatization): Add Trifluoroacetic Anhydride (TFAA) and incubate at 60°C for
20 min.

o Result:
» Amphetamine: Shifts to N-TFA-Amphetamine.
» 2-Me-PEA: Shifts to N-TFA-2-Me-PEA.

» N-(2-Methylphenethyl)pivalamide:NO SHIFT. The sterically hindered amide resists
trans-acylation under mild conditions.

» Validation: The lack of shift in Aliquot 2 confirms the amine is already "capped" with a stable
group (Pivaloyl).

Protocol B: Hydrolytic Stress Test (Immunoassay
Confirmation)

Objective: Verify if a positive ELISA screen is due to the parent amine (2-Me-PEA) released
from the pivalamide.

Screen: Run ELISA on neat urine. (Result: Negative).

Hydrolysis: Acidify urine to pH < 1 with HCI; boil for 60 mins (force amide cleavage).

Neutralize & Re-Screen: Adjust to pH 7.0 and run ELISA.

Interpretation:

o Positive Result: Confirms the presence of a "masked" phenethylamine (like N-(2-
Methylphenethyl)pivalamide) that released 2-Me-PEA.

Visualizing the Mechanism

The following diagram illustrates the fragmentation pathway and the differentiation logic
between the Target (Pivalamide) and the Alternative (Amphetamine).
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Direct GC-MS
(No Derivatization)

Unknown Analyte Steric Hindrance No Retention Time Shift ID: N-(2-Methylphenethyl)pivalamide
(C14H21NO) (Tert-Butyl) (Stable Amide) (m/z 105, 57)

TFA Derivatization Reactive Amine

(Reaction with TFAA) (-NH2)
Retention Time Shift ID: Amphetamine / 2-Me-PEA
(Free Amine Reacted) (m/z 140 / 154)

Click to download full resolution via product page

Caption: Analytical differentiation workflow. The stability of the pivalamide bond against TFA
derivatization is the key discriminator from free amphetamines.

Conclusion

N-(2-Methylphenethyl)pivalamide is a distinct analytical entity that requires specific attention
in forensic protocols. While it does not directly trigger standard amphetamine immunoassays
due to steric masking of the nitrogen, it serves as a stable, lipophilic marker for 2-
Methylphenethylamine.

Recommendation: For laboratories encountering this compound, do not rely on immunoassay
screening alone. Implementation of Protocol A (GC-MS with TFA challenge) is the gold
standard for distinguishing this pivalamide derivative from the controlled substances it
structurally mimics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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